3-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)propanoic acid

• IUPAC Name: 3-(3,5-dimethyl-1-phenylpyrazol-4-yl)propanoic acid
• InChI: InChI=1S/C14H16N2O2/c1-10-13(8-9-14(17)18)11(2)16(15-10)12-6-4-3-5-7-12/h3-7H,8-9H2,1-2H3,(H,17,18)
• InChI Key: MWQSXCADNTVCPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C2=CC=CC=C2)C)CCC(=O)O
• Molecular Formula: C14H16N2O2
• DSSTOX Substance ID: DTXSID90354827
• Molecular Weight: 244.29 g/mol
• CAS No.: 381697-36-5

Description

3-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)propanoic acid is a useful research compound. Its molecular formula is C14H16N2O2 and its molecular weight is 244.29 g/mol. The purity is usually 95%.
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Scientific Research Applications

Modification in Polymer Chemistry

3-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)propanoic acid has been explored in the field of polymer chemistry. For instance, it was used in the modification of polyvinyl alcohol/acrylic acid (PVA/AAc) hydrogels via a condensation reaction with various amines. These modifications enhance the thermal stability and biological activities of the polymers, showing potential for medical applications (Aly & El-Mohdy, 2015).

X-ray Crystallography and Structural Analysis

This compound has been a subject of interest in structural chemistry, particularly in X-ray crystallography. Studies focused on the synthesis and crystal structure determination have contributed to understanding the compound's molecular configuration and interactions (Kumarasinghe, Hruby, & Nichol, 2009).

Synthesis of Heterocyclic Compounds

The compound plays a significant role in the synthesis of various heterocyclic compounds. It has been used to develop 4H-4-oxo-1-benzopyran-3-yl and 1,3-diarylpyrazol-4-yl propanoic acids, indicating its versatility in organic synthesis (Reddy & Rao, 2006).

Generation of Asymmetric Imines and Metal Complexes

This compound is instrumental in generating asymmetric imines and mixed metal polynuclear complexes, indicating its potential in coordination chemistry and material science (Olguín & Brooker, 2011).

Pharmaceutical Applications

The compound has been used in the synthesis of propanoic acids with potential therapeutic applications in diseases like diabetes mellitus, hyperlipidemia, inflammatory diseases, and arteriosclerosis (Deepa, Babu, Parameshwar, & Reddy, 2012).

Ligand Synthesis for Metallomacrocyclic Complexes

It serves as a ligand precursor in synthesizing metallomacrocyclic palladium(II) complexes, which are of interest in inorganic and coordination chemistry (Guerrero et al., 2008).